2-(5-amino-1H-indol-1-yl)-N,N-diethylacetamide hydrochloride
Overview
Description
“2-(5-amino-1H-indol-1-yl)-N,N-diethylacetamide hydrochloride” is a chemical compound with the CAS Number: 1235441-62-9. It has a molecular weight of 281.79 and its molecular formula is C14H20ClN3O . It is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H19N3O.ClH/c1-3-16(4-2)14(18)10-17-8-7-11-9-12(15)5-6-13(11)17;/h5-9H,3-4,10,15H2,1-2H3;1H . This code provides a specific description of the molecule’s structure.Scientific Research Applications
Synthesis and Biological Evaluation
A study by Behbehani et al. (2011) demonstrated the synthesis of new indole derivatives containing 1,2,3-triazole, pyrazole, and pyrazolo[1,5-a]pyrimidine rings. These compounds exhibited promising antimicrobial activities against various bacteria and yeast, showcasing the compound's role as a precursor in developing potent antimicrobial agents Behbehani, H. M. Ibrahim, S. Makhseed, H. Mahmoud, 2011.
Molecular Docking and Anti-inflammatory Properties
Al-Ostoot et al. (2020) synthesized an indole acetamide derivative and analyzed its anti-inflammatory properties through molecular docking. This research provides insights into the compound's potential mechanism of action against inflammation and its structural optimization for improved bioactivity F. H. Al-Ostoot, D. Geetha, Y. H. Mohammed, P. Akhileshwari, M. A. Sridhar, S. Khanum, 2020.
Fluorescence Sensing and Biological Importance
Research by Maity et al. (2015) focused on synthesizing biologically important, fluorescence-active benzo[g]indoles through domino condensations. These compounds demonstrated exceptional fluorescence "Turn-off" sensing for Fe(III) ions, highlighting their potential application in bioimaging and metal ion detection Subhendu Maity, Ashis Kundu, A. Pramanik, 2015.
Antiplasmodial Properties
Mphahlele et al. (2017) synthesized a series of indole acetamides evaluating their in vitro antiplasmodial properties. This study suggests the potential use of indole acetamide derivatives in malaria treatment, emphasizing the compound's role in developing antimalarial drugs M. Mphahlele, M. M. Mmonwa, Y. Choong, 2017.
Safety and Hazards
properties
IUPAC Name |
2-(5-aminoindol-1-yl)-N,N-diethylacetamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N3O.ClH/c1-3-16(4-2)14(18)10-17-8-7-11-9-12(15)5-6-13(11)17;/h5-9H,3-4,10,15H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DWPRLODGIIYCEX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)CN1C=CC2=C1C=CC(=C2)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.78 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1235441-62-9 |
Source
|
| Record name | 1H-Indole-1-acetamide, 5-amino-N,N-diethyl-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1235441-62-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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